Garenoxacin mesylate [USAN]
Garenoxacin mesylate [USAN]
Garenoxacin mesylate [USAN] is a novel oral des-fluoro quinolone with potent antimicrobial activity against common respiratory pathogens, including resistant strains and Gram-positive and Gram-negative bacterial infections.
Brand Name:
Vulcanchem
CAS No.:
223652-90-2
VCID:
VC0528715
InChI:
InChI=1S/C23H20F2N2O4.CH4O3S.H2O/c1-11-15-5-2-12(8-13(15)9-26-11)16-6-7-17-19(21(16)31-23(24)25)27(14-3-4-14)10-18(20(17)28)22(29)30;1-5(2,3)4;/h2,5-8,10-11,14,23,26H,3-4,9H2,1H3,(H,29,30);1H3,(H,2,3,4);1H2/t11-;;/m1../s1
SMILES:
CC1C2=C(CN1)C=C(C=C2)C3=C(C4=C(C=C3)C(=O)C(=CN4C5CC5)C(=O)O)OC(F)F.CS(=O)(=O)O.O
Molecular Formula:
C24H26F2N2O8S
Molecular Weight:
540.5 g/mol
Garenoxacin mesylate [USAN]
CAS No.: 223652-90-2
Inhibitors
VCID: VC0528715
Molecular Formula: C24H26F2N2O8S
Molecular Weight: 540.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 223652-90-2 |
---|---|
Product Name | Garenoxacin mesylate [USAN] |
Molecular Formula | C24H26F2N2O8S |
Molecular Weight | 540.5 g/mol |
IUPAC Name | 1-cyclopropyl-8-(difluoromethoxy)-7-[(1R)-1-methyl-2,3-dihydro-1H-isoindol-5-yl]-4-oxoquinoline-3-carboxylic acid;methanesulfonic acid;hydrate |
Standard InChI | InChI=1S/C23H20F2N2O4.CH4O3S.H2O/c1-11-15-5-2-12(8-13(15)9-26-11)16-6-7-17-19(21(16)31-23(24)25)27(14-3-4-14)10-18(20(17)28)22(29)30;1-5(2,3)4;/h2,5-8,10-11,14,23,26H,3-4,9H2,1H3,(H,29,30);1H3,(H,2,3,4);1H2/t11-;;/m1../s1 |
Standard InChIKey | IGTHEWGRXUAFKF-NVJADKKVSA-N |
Isomeric SMILES | C[C@@H]1C2=C(CN1)C=C(C=C2)C3=C(C4=C(C=C3)C(=O)C(=CN4C5CC5)C(=O)O)OC(F)F.CS(=O)(=O)O.O |
SMILES | CC1C2=C(CN1)C=C(C=C2)C3=C(C4=C(C=C3)C(=O)C(=CN4C5CC5)C(=O)O)OC(F)F.CS(=O)(=O)O.O |
Canonical SMILES | CC1C2=C(CN1)C=C(C=C2)C3=C(C4=C(C=C3)C(=O)C(=CN4C5CC5)C(=O)O)OC(F)F.CS(=O)(=O)O.O |
Appearance | Solid powder |
Description | Garenoxacin mesylate [USAN] is a novel oral des-fluoro quinolone with potent antimicrobial activity against common respiratory pathogens, including resistant strains and Gram-positive and Gram-negative bacterial infections. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | 1-cyclopropyl-8-(difluoromethoxy)-7-(1-methyl-2,3-dihydro-1H-5-isoindolyl)-4-oxo-1,4-dihydro-3-quinolinecarboxylic acid methanesulfonate monohydrate T 3811ME T-3811ME |
Reference | 1: Takagi H, Tanaka K, Tsuda H, Kobayashi H. Clinical studies of garenoxacin. Int J Antimicrob Agents. 2008 Dec;32(6):468-74. doi: 10.1016/j.ijantimicag.2008.06.032. Epub 2008 Sep 13. Review. PubMed PMID: 18790608. |
PubChem Compound | 157690 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume